Cas no 19265-24-8 (1-chloropentan-2-one)

• Product Name: 1-chloropentan-2-one
• CAS No: 19265-24-8
• MF: C₅H₉ClO
• MW: 120.577360868454
• CID: 1385663
• PubChem ID: 11286463
• Update Time: 2025-04-24

1-chloropentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-chloro-
• 1-chloropentan-2-one
• EN300-59809
• BS-45897
• 19265-24-8
• 1-chloro-2-pentanone
• 1-chloropentane-2-one
• SCHEMBL3342856
• CS-0252325
• DTXSID80461135
• E74771
• Chlorpentanone
• AKOS011319762

• Inchi： 1S/C5H9ClO/c1-2-3-5(7)4-6/h2-4H2,1H3
• InChI Key： MGTGUEKJBFTQQW-UHFFFAOYSA-N
• SMILES： ClCC(CCC)=O

Computed Properties

• Exact Mass: 120.03427
• Monoisotopic Mass: 120.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-chloropentan-2-one

1-Chloro-2-Pentanone: A Comprehensive Overview

1-Chloro-2-pentanone, also known by its CAS number 19265-24-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a member of the ketone family, with a chlorine atom attached to the first carbon of a pentanone backbone. Its structure, which includes a five-carbon chain with a ketone group and a chlorine substituent, makes it a versatile molecule with potential applications in various industries.

The synthesis of 1-chloro-2-pentanone has been extensively studied, with researchers exploring efficient methods to produce this compound in high yields. Recent advancements in catalytic processes have enabled the development of greener and more sustainable pathways for its production. For instance, studies have shown that the use of transition metal catalysts can significantly enhance the reaction efficiency, reducing both time and energy consumption. These findings are particularly relevant in the context of increasing demand for environmentally friendly chemical manufacturing practices.

In terms of chemical properties, 1-chloro-2-pentanone exhibits unique reactivity due to the presence of both the ketone and chlorine groups. The ketone group renders the molecule susceptible to nucleophilic attacks, while the chlorine substituent introduces electrophilic characteristics. This dual reactivity makes it an ideal candidate for various organic transformations, such as alkylation, acylation, and elimination reactions. Recent research has highlighted its potential as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The application of 1-chloro-2-pentanone extends beyond traditional chemical synthesis. Emerging studies have explored its role in polymer chemistry, where it has been used as a building block for constructing functional polymers with tailored properties. For example, researchers have successfully incorporated this compound into polyurethane formulations, resulting in materials with improved mechanical strength and thermal stability. Such innovations underscore its versatility and importance in modern materials science.

In addition to its chemical applications, 1-chloro-2-pentanone has also been investigated for its biological activity. Preliminary studies suggest that it may possess antimicrobial properties, making it a potential candidate for use in healthcare products. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic applications.

The environmental impact of 1-chloro-2-pentanone is another area of growing interest. As industries increasingly prioritize sustainability, understanding the fate and degradation pathways of this compound in natural environments has become crucial. Recent studies have examined its biodegradation rates under various conditions, providing valuable insights into its potential environmental risks. These findings are essential for developing strategies to minimize its ecological footprint.

In conclusion, 1-chloro-2-pentanone, or CAS number 19265-24-8, is a multifaceted compound with significant implications across diverse scientific domains. From innovative synthesis methods to cutting-edge applications in materials science and biology, this compound continues to be a focal point for researchers worldwide. As advancements in chemical technology unfold, the potential uses and understanding of 1-chloro-2-pentanone are expected to expand further, contributing to the development of new technologies and sustainable practices.